Cas no 83810-21-3 (2-Acetyloxysulfonylacetic acid)

• Product name: 2-Acetyloxysulfonylacetic acid
• CAS No: 83810-21-3
• MF: C₄H₆O₆S
• MW: 182.152
• CID: 2804730
• PubChem ID: 12955996

2-Acetyloxysulfonylacetic acid Chemical and Physical Properties

Names and Identifiers

• 83810-21-3
• DTXSID00513882
• 2-Acetyloxysulfonylacetic acid

• Inchi： InChI=1S/C4H6O6S/c1-3(5)10-11(8,9)2-4(6)7/h2H2,1H3,(H,6,7)
• InChI Key： KAETZOLWRYYISR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 181.98850908Da
• Monoisotopic Mass: 181.98850908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• XLogP3: -0.7